(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone

• IUPAC Name: [3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-(4-thiophen-3-ylphenyl)methanone
• InChI: InChI=1S/C18H17N3O3S2/c1-20-8-7-19-18(20)26(23,24)16-10-21(11-16)17(22)14-4-2-13(3-5-14)15-6-9-25-12-15/h2-9,12,16H,10-11H2,1H3
• InChI Key: KBFKFGSLHBLJDJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1S(=O)(=O)C2CN(C2)C(=O)C3=CC=C(C=C3)C4=CSC=C4
• Molecular Formula: C18H17N3O3S2
• Molecular Weight: 387.5 g/mol
• CAS No.: 2034358-19-3

Description

(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone is a useful research compound. Its molecular formula is C18H17N3O3S2 and its molecular weight is 387.47. The purity is usually 95%.
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Biological Activity

The compound (3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone is a complex organic molecule with significant potential in medicinal chemistry. Its unique structural features, including an imidazole ring, a sulfonyl group, and an azetidine moiety, suggest diverse biological activities. This article reviews its biological activity based on available research findings, synthesizing data from various studies.

Structural Characteristics

The molecular formula of the compound is $C_{17}H_{21}N_{3}O_{3}S$, with a molecular weight of approximately 379.5 g/mol. The presence of functional groups such as the imidazole and azetidine rings contributes to its reactivity and potential interactions with biological targets.

Structural Feature	Description
Imidazole Ring	Common in bioactive compounds, known for antimicrobial properties.
Sulfonamide Group	Enhances interaction with enzymes and proteins.
Azetidine Moiety	Imparts unique pharmacological properties.

Biological Activity

Research indicates that compounds featuring imidazole and sulfonamide groups exhibit a range of biological activities, including:

• Antimicrobial Activity : Compounds with similar structures have shown effectiveness against various bacteria by disrupting DNA synthesis and cellular metabolism.
• Anticancer Properties : The potential for anticancer activity is suggested by the structural similarity to known anticancer agents. Studies on related compounds indicate that modifications to the imidazole or azetidine groups can significantly alter biological activity, emphasizing the importance of structure–activity relationships (SAR) in drug design.

Case Studies

• Antimicrobial Studies : In vitro tests have demonstrated that derivatives of imidazole can inhibit bacterial growth effectively, indicating that the compound may possess similar antimicrobial properties.
• Antitumor Activity : Preliminary evaluations of related compounds have shown promising results against various cancer cell lines, suggesting that this compound could be further investigated for its anticancer potential .

The mechanism of action for compounds like this one may involve:

• Inhibition of key enzymes involved in metabolic pathways.
• Disruption of nucleic acid synthesis.

These mechanisms are critical for understanding how modifications to the compound can enhance or diminish its biological activity.

Synthesis and Characterization

The synthesis typically involves multi-step pathways that include:

• Formation of the azetidine ring through cyclization.
• Introduction of the sulfonyl group via sulfonation reactions.
• Acylation to introduce the methanone functional group.

Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming the structure and purity during synthesis.